Cas no 3945-78-6 (1H-Benzimidazole,2-(5-nitro-2-furanyl)-)

• Product Name: 1H-Benzimidazole,2-(5-nitro-2-furanyl)-
• CAS No: 3945-78-6
• MF: C₁₁H₇N₃O₃
• MW: 229.191581964493
• CID: 308319
• PubChem ID: 145720
• Update Time: 2025-04-19

1H-Benzimidazole,2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(5-nitro-2-furanyl)-
• 2-(5-nitrofuran-2-yl)-1H-benzimidazole
• 2-(5-Nitro-2-furyl)-benzimidazol
• 2-(5'-nitro-2'-furyl)benzimidazole
• 2-(5-nitrofuran-2-yl)-1H-benzo[d]imidazole
• 2-(5-nitro-furan-2-yl)-1H-benzoimidazole
• 2-<5-Nitro-furyl-(2)>-benzimidazol
• AKOS000532741
• GOUDVMWLWAFVMC-UHFFFAOYSA-N
• 2-(5-Nitro-2-furyl)-1H-benzimidazole #
• 1H-Benzimidazole, 2-(5-nitro-2-furanyl)-
• 2-(5-Nitro-2-furanyl)-1H-benzimidazole
• 3945-78-6
• SCHEMBL10694677
• CHEMBL4646530
• BDBM50541106
• Oprea1_049951
• 2-(5-Nitro-2-furyl)benzimidazole monohydrate
• DTXSID10192607
• STK367289
• 2-(5-NITRO-2-FURYL)-1H-BENZOIMIDAZOLE

• MDL： MFCD00445796
• Inchi： 1S/C11H7N3O3/c15-14(16)10-6-5-9(17-10)11-12-7-3-1-2-4-8(7)13-11/h1-6H,(H,12,13)
• InChI Key： GOUDVMWLWAFVMC-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC2C=CC=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.04900
• Monoisotopic Mass: 229.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.478
• Boiling Point: 463.7°Cat760mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.702
• PSA: 87.64000
• LogP: 3.25430